![molecular formula C16H15N3O3S B4539686 N-(2-pyridinylmethyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide](/img/structure/B4539686.png)
N-(2-pyridinylmethyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide
Description
This compound belongs to a class of chemicals known for their complex molecular structures and potential biological activities. While the specific compound is not extensively studied, related compounds in its class have been synthesized and evaluated for various applications, including anticancer properties.
Synthesis Analysis
The synthesis of similar compounds often involves linear synthesis methods, utilizing different substituents to achieve desired properties. For example, Vinayak et al. (2014) synthesized novel 2-chloro N-aryl substituted acetamide derivatives, characterized by spectroscopies and elemental analysis (Vinayak, Sudha, Lalita, & Kumar, 2014).
Molecular Structure Analysis
Molecular structure characterization typically involves techniques like NMR, IR, MS, and sometimes X-ray diffraction. Dotsenko et al. (2019) used X-ray diffraction and 2D NMR techniques for the structural characterization of functionalized 3-(substituted amino)thieno[2,3-b]pyridines (Dotsenko et al., 2019).
Chemical Reactions and Properties
The chemical reactions of such compounds can be quite varied, depending on the substituents and reaction conditions. They often undergo transformations leading to different functional groups, impacting their chemical properties significantly.
Physical Properties Analysis
Physical properties like solubility, melting point, and crystalline structure are typically assessed using methods like differential scanning calorimetry (DSC) and powder X-ray diffraction (PXRD), although specific studies on this compound are not available in the reviewed literature.
Chemical Properties Analysis
Chemical properties are influenced by the functional groups present in the compound. For instance, acetamide derivatives have been synthesized and characterized, showing varying biological activities and stability, as indicated by Wang et al. (2015) (Wang, Mao, Cao, Xie, Xin, Lian, Cao, & Zhang, 2015).
properties
IUPAC Name |
N-(pyridin-2-ylmethyl)-2-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c20-16(18-9-12-4-1-2-6-17-12)11-21-10-13-8-14(22-19-13)15-5-3-7-23-15/h1-8H,9-11H2,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQABZFYIMCWKEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC(=O)COCC2=NOC(=C2)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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